6-(2,2-Dimethylpropyl)-1,2,3,4,7,8,9,10-octahydrophenanthridine

• CAS No.: 62615-03-6
• Molecular Formula: C18H27N
• Molecular Weight: 257.4 g/mol
• IUPAC Name: 6-(2,2-dimethylpropyl)-1,2,3,4,7,8,9,10-octahydrophenanthridine
• InChI: InChI=1S/C18H27N/c1-18(2,3)12-17-15-10-5-4-8-13(15)14-9-6-7-11-16(14)19-17/h4-12H2,1-3H3
• InChI Key: UNNIQLFRADBINM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=C2CCCCC2=C3CCCCC3=N1

Description

6-(2,2-Dimethylpropyl)-1,2,3,4,7,8,9,10-octahydrophenanthridine is an organic compound with a complex structure that includes a phenanthridine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(2,2-Dimethylpropyl)-1,2,3,4,7,8,9,10-octahydrophenanthridine typically involves multiple steps, starting from simpler organic molecules. The process may include the formation of the phenanthridine core followed by the introduction of the 2,2-dimethylpropyl group. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and advanced purification methods may be employed to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

6-(2,2-Dimethylpropyl)-1,2,3,4,7,8,9,10-octahydrophenanthridine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized derivatives.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced forms of the compound.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or hydrocarbons.

Scientific Research Applications

6-(2,2-Dimethylpropyl)-1,2,3,4,7,8,9,10-octahydrophenanthridine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer effects.

Industry: Utilized in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 6-(2,2-Dimethylpropyl)-1,2,3,4,7,8,9,10-octahydrophenanthridine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in cellular pathways and biological processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

2,6-Bis(5-(2,2-dimethylpropyl)-1H-pyrazol-3-yl)pyridine: A compound with a similar structural motif, used as a ligand for efficient actinide/lanthanide separation.

Other Phenanthridine Derivatives: Compounds with similar core structures but different substituents, which may exhibit different chemical and biological properties.

Uniqueness

6-(2,2-Dimethylpropyl)-1,2,3,4,7,8,9,10-octahydrophenanthridine is unique due to its specific structural features, which confer distinct chemical reactivity and potential applications. Its combination of a phenanthridine core with a 2,2-dimethylpropyl group makes it a valuable compound for various research and industrial purposes.